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Compound of Interest

Compound Name: Morpholine-4-sulfonyl chloride

Cat. No.: B158431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety and handling

precautions for Morpholine-4-sulfonyl chloride. The information is intended for researchers,

scientists, and professionals in the field of drug development who may handle this compound.

This document summarizes the known hazards, outlines procedures for safe handling and

storage, and provides guidance on emergency response. All quantitative data is presented in

tabular format for clarity, and key procedural workflows are illustrated with diagrams.

Chemical and Physical Properties
Morpholine-4-sulfonyl chloride is a chemical compound with the molecular formula

C₄H₈ClNO₃S. The following table summarizes its key physical and chemical properties.
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Property Value Reference

Molecular Weight 185.63 g/mol [1]

CAS Number 1828-66-6 [1]

Flash Point 135.1°C [1]

Auto-ignition Temperature No data available [1]

Decomposition Temperature No data available [1]

pH No data available [1]

Kinematic Viscosity No data available [1]

Hazard Identification and Classification
Morpholine-4-sulfonyl chloride is classified as a hazardous substance. The following table

outlines its GHS hazard classification.

Hazard Class Hazard Statement Pictogram Signal Word

Skin

Corrosion/Irritation

H315: Causes skin

irritation
alt text Warning

Serious Eye

Damage/Eye Irritation

H319: Causes serious

eye irritation
alt text Warning

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

H335: May cause

respiratory irritation
alt text Warning

Toxicological Information
It is critical to note that there is a lack of comprehensive toxicological data for Morpholine-4-
sulfonyl chloride. The available safety data sheets explicitly state that there is no data

available for several key toxicological endpoints.
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Toxicological Endpoint Data Reference

Acute Toxicity (Oral) No data available [1]

Acute Toxicity (Inhalation) No data available [1]

Acute Toxicity (Dermal) No data available [1]

Skin Corrosion/Irritation No data available [1]

Serious Eye Damage/Irritation No data available [1]

Respiratory or Skin

Sensitization
No data available [1]

Germ Cell Mutagenicity No data available [1]

Safe Handling and Storage
Handling Precautions
Given the hazardous nature of Morpholine-4-sulfonyl chloride, strict adherence to safety

protocols is mandatory.

Ventilation: Handle in a well-ventilated area. Use only outdoors or in a well-ventilated area.[1]

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[1]

Avoid Contact: Avoid contact with skin and eyes.[1]

Avoid Inhalation: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Dust and Aerosol Formation: Avoid the formation of dust and aerosols.[1]

Fire Prevention: Use non-sparking tools and prevent fire caused by electrostatic discharge

steam.[1]

Storage Conditions
Proper storage is crucial to maintain the integrity of the compound and ensure safety.
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Container: Keep the container tightly closed.[1]

Location: Store in a dry, cool, and well-ventilated place.[1] Store locked up.[1]

Incompatibilities: Store apart from foodstuff containers or incompatible materials.[1]

Personal Protective Equipment (PPE)
The following table details the recommended personal protective equipment when handling

Morpholine-4-sulfonyl chloride.

PPE Type Specification Reference

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166(EU) or

NIOSH (US).

[1]

Skin Protection

Wear fire/flame resistant and

impervious clothing. Handle

with chemical-impermeable

gloves that have been

inspected prior to use. The

selected protective gloves

have to satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.

[1]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced,

NIOSH/MSHA approved

respiratory protection should

be worn.

[1]

First Aid Measures
In case of exposure, immediate first aid is essential.
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Exposure Route First Aid Measures Reference

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately. Do not

use mouth-to-mouth

resuscitation if the victim

ingested or inhaled the

chemical.

[1]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.

[1]

Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

[1]

Ingestion

Do not induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately. Rinse

mouth with water.

[1]

Spill and Disposal Procedures
Spill Response
In the event of a spill, the following steps should be taken:

Ensure adequate ventilation and remove all sources of ignition.[1]

Evacuate personnel to safe areas.[1]

Wear appropriate personal protective equipment, including chemical-impermeable gloves.[1]
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Prevent further spillage or leakage if it is safe to do so.[1]

Collect the spilled material using spark-proof tools and explosion-proof equipment.[1]

Place the collected material in suitable and closed containers for disposal.[1]

Disposal
Dispose of contents/container to an appropriate treatment and disposal facility in accordance

with applicable laws and regulations.[1] Discharge into the environment must be avoided.[1]

Visualized Workflows
Safety and Handling Logical Flow
The following diagram illustrates the logical workflow for ensuring safety when working with

Morpholine-4-sulfonyl chloride.
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Hazard Identification
(Skin/Eye/Respiratory Irritant)

Risk Assessment
(Review SDS, Plan Experiment)

Implement Control Measures

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Safe Handling and Use

Emergency Preparedness
(Spill Kit, First Aid)

Proper Storage
(Cool, Dry, Ventilated, Locked)

Waste Disposal
(Follow Regulations)
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Caption: Logical workflow for safe handling of Morpholine-4-sulfonyl chloride.

Experimental Workflow with Safety Checkpoints
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The following diagram outlines a typical experimental workflow involving Morpholine-4-
sulfonyl chloride, highlighting critical safety checkpoints.

Preparation

Experimentation

Cleanup

Review Standard Operating Procedure (SOP)

Don Personal Protective Equipment (PPE)

Prepare Work Area in Fume Hood

Weigh Morpholine-4-sulfonyl chloride

Verify Fume Hood
Function

Perform Reaction

Check for
Incompatibilities

Work-up and Purification

Monitor Reaction
Temperature

Quench and Neutralize Reagents

Segregate and Label Waste

Decontaminate Glassware and Work Area

Doff PPE and Wash Hands
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Caption: Experimental workflow with integrated safety checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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